Cas no 1476076-33-1 (8-Bromo-N-methylquinoline-4-carboxamide)

• Product Name: 8-Bromo-N-methylquinoline-4-carboxamide
• CAS No: 1476076-33-1
• MF: C₁₁H₉BrN₂O
• MW: 265.105961561203
• CID: 4606756
• Update Time: 2025-06-08

8-Bromo-N-methylquinoline-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 8-Bromo-N-methylquinoline-4-carboxamide

• Inchi： 1S/C11H9BrN2O/c1-13-11(15)8-5-6-14-10-7(8)3-2-4-9(10)12/h2-6H,1H3,(H,13,15)
• InChI Key： WKFLNVQGWQBFBD-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2C1=NC=CC=2C(NC)=O

Computed Properties

• Exact Mass: 263.98983 g/mol
• Monoisotopic Mass: 263.98983 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 42
• Molecular Weight: 265.11

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxamides

Additional information on 8-Bromo-N-methylquinoline-4-carboxamide

Introduction to 8-Bromo-N-methylquinoline-4-carboxamide (CAS No. 1476076-33-1)

8-Bromo-N-methylquinoline-4-carboxamide, identified by its Chemical Abstracts Service (CAS) number 1476076-33-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinoline derivatives, a class of molecules known for their broad spectrum of biological activities and potential therapeutic applications. The structural features of 8-Bromo-N-methylquinoline-4-carboxamide, particularly the presence of a bromine substituent at the 8-position and a methylamino group at the 4-position, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.

The quinoline core is a heterocyclic aromatic compound that has been extensively studied for its pharmacological properties. Quinoline derivatives have a long history of use in medicine, with some of the most notable examples being chloroquine and quinine, which have been used for decades to treat malaria. The introduction of halogenated and alkylated derivatives has expanded the pharmacological profile of quinolines, leading to the discovery of new therapeutic agents with improved efficacy and reduced side effects.

8-Bromo-N-methylquinoline-4-carboxamide is particularly interesting due to its potential as an intermediate in the synthesis of more complex pharmaceutical compounds. The bromine atom at the 8-position provides a reactive site for further functionalization, allowing chemists to introduce additional groups such as amino, hydroxyl, or carboxyl groups. This flexibility makes it a versatile building block for designing novel molecules with specific biological targets.

In recent years, there has been growing interest in quinoline derivatives as potential candidates for treating various diseases, including cancer, infectious diseases, and neurological disorders. The structural motif of quinolines is known to interact with biological targets such as enzymes and receptors, leading to inhibitory or activating effects. For instance, some quinoline derivatives have been shown to inhibit kinases and other enzymes involved in cancer cell proliferation.

One of the most exciting areas of research involving 8-Bromo-N-methylquinoline-4-carboxamide is its potential application in oncology. Preclinical studies have demonstrated that certain quinoline derivatives can selectively target cancer cells by inhibiting key signaling pathways involved in tumor growth and survival. The bromine substituent in 8-Bromo-N-methylquinoline-4-carboxamide may enhance its ability to interact with these targets, potentially leading to more potent anti-cancer activity.

The synthesis of 8-Bromo-N-methylquinoline-4-carboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include bromination of quinoline precursors followed by methylation at the 4-position. Advanced techniques such as palladium-catalyzed cross-coupling reactions may also be employed to introduce additional functional groups with high efficiency.

The pharmacokinetic properties of 8-Bromo-N-methylquinoline-4-carboxamide are also an important consideration in drug development. Factors such as solubility, stability, and metabolic clearance need to be evaluated to determine if the compound is suitable for further clinical investigation. In vitro studies using cell culture models can provide valuable insights into its biological activity and mechanism of action.

Recent advances in computational chemistry have enabled researchers to predict the binding affinity of 8-Bromo-N-methylquinoline-4-carboxamide to various biological targets using molecular docking simulations. These computational approaches can accelerate the drug discovery process by identifying promising candidates for experimental validation. By integrating experimental data with computational predictions, scientists can refine their understanding of how this compound interacts with biological systems.

The potential therapeutic applications of 8-Bromo-N-methylquinoline-4-carboxamide extend beyond oncology. Studies have suggested that quinoline derivatives may have antimicrobial properties, making them useful in treating infections caused by resistant bacteria or fungi. Additionally, some quinolines have shown promise in treating neurological disorders such as Parkinson's disease by modulating neurotransmitter systems.

In conclusion,8-Bromo-N-methylquinoline-4-carboxamide (CAS No. 1476076-33-1) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its role as an intermediate in drug synthesis, combined with its promising biological activity, makes it a compelling candidate for further research and development. As our understanding of quinoline derivatives continues to grow, compounds like 8-Bromo-N-methylquinoline-4-carboxamide are likely to play an increasingly important role in addressing some of today's most pressing medical challenges.